Cas no 88561-21-1 (1(2H)-Isoquinolinone, 2-[2-(diethylamino)ethyl]-4-(phenylmethyl)-)
88561-21-1 structure
Product Name:1(2H)-Isoquinolinone, 2-[2-(diethylamino)ethyl]-4-(phenylmethyl)-
CAS No:88561-21-1
MF:C22H26N2O
MW:334.454645633698
CID:628674
PubChem ID:70527422
Update Time:2025-04-19
1(2H)-Isoquinolinone, 2-[2-(diethylamino)ethyl]-4-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1(2H)-Isoquinolinone, 2-[2-(diethylamino)ethyl]-4-(phenylmethyl)-
- 4-benzyl-2-[2-(diethylamino)ethyl]isoquinolin-1-one
- 4-Benzyl-2-[2-(diethylamino)ethyl]isoquinolin-1(2H)-one
- SCHEMBL11157837
- 88561-21-1
- DTXSID00742291
- 4-Benzyl-2-(2-(diethylamino)ethyl)isoquinolin-1(2H)-one
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- Inchi: 1S/C22H26N2O/c1-3-23(4-2)14-15-24-17-19(16-18-10-6-5-7-11-18)20-12-8-9-13-21(20)22(24)25/h5-13,17H,3-4,14-16H2,1-2H3
- InChI Key: IPMBNAIWPMUGMD-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=CC=2C(CC2C=CC=CC=2)=CN1CCN(CC)CC
Computed Properties
- Exact Mass: 334.204513457g/mol
- Monoisotopic Mass: 334.204513457g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 25
- Rotatable Bond Count: 7
- Complexity: 463
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 23.6Ų
1(2H)-Isoquinolinone, 2-[2-(diethylamino)ethyl]-4-(phenylmethyl)- Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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